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Compound of Interest

Compound Name: Trifluenfuronate

Cat. No.: B12750982

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The following technical guide addresses the available scientific information for
Trifluenfuronate. It is crucial to note that publicly accessible, peer-reviewed preliminary
efficacy studies of Trifluenfuronate within the context of drug development are not available at
this time. The compound is primarily documented as a novel nematicide, insecticide, and
acaricide for agricultural applications.[1] This document, therefore, focuses on its identified
mechanism of action, which may be of interest to researchers in metabolic pathways.

Introduction

Trifluenfuronate, also known by the names "sanfoshaxianzhi* and "Trifluorocide," is a
synthetic compound identified by the CAS Registry Number 2074661-82-6.[2] Its chemical
formula is CieH15F30s.[2] While its development has been in the agrochemical sector for
controlling pests such as various plant nematodes and spider mites, its mode of action as a
mitochondrial fatty acid B-oxidation inhibitor presents a point of scientific interest.[1]

Mechanism of Action: Inhibition of Mitochondrial
Fatty Acid B-Oxidation

The primary mode of action of Trifluenfuronate is the inhibition of mitochondrial fatty acid -
oxidation.[1] This metabolic pathway is crucial for energy production in many organisms, where
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fatty acids are broken down to produce acetyl-CoA. The inhibition of this pathway disrupts the
energy supply of the target organism, leading to its eventual demise.

The following diagram illustrates the general process of mitochondrial fatty acid -oxidation, the
likely target of Trifluenfuronate.

Diagram of the Mitochondrial Fatty Acid B-Oxidation Pathway.

Efficacy Data

A comprehensive search of scientific literature and public databases did not yield any
preliminary efficacy studies of Trifluenfuronate for therapeutic applications. The existing data
is focused on its agricultural use as a pesticide. Therefore, no quantitative data on its efficacy in
preclinical or clinical models for any disease is available to be presented in this guide.

Experimental Protocols

Consistent with the lack of efficacy data, there are no published experimental protocols
detailing the evaluation of Trifluenfuronate for therapeutic purposes. The methodologies for its
synthesis and application as a pesticide are likely held as proprietary information by the
developing companies.

Conclusion

Trifluenfuronate is a novel pesticide that functions through the inhibition of mitochondrial fatty
acid B-oxidation. While this mechanism is of scientific interest, there is currently no publicly
available evidence to support its consideration as a therapeutic agent. Researchers and drug
development professionals should be aware that the information required for a thorough
preclinical evaluation, including efficacy data and detailed experimental protocols, is not in the
public domain. Further research and publication in peer-reviewed journals would be necessary
to assess any potential therapeutic applications of Trifluenfuronate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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